Cas no 49629-12-1 (3-Pyrazolidinone,1-acetyl-5,5-dimethyl-)

3-Pyrazolidinone,1-acetyl-5,5-dimethyl- structure
49629-12-1 structure
Product Name:3-Pyrazolidinone,1-acetyl-5,5-dimethyl-
CAS No:49629-12-1
MF:C7H12N2O2
MW:156.182381629944
CID:325624
PubChem ID:24974355
Update Time:2025-04-19

3-Pyrazolidinone,1-acetyl-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrazolidinone,1-acetyl-5,5-dimethyl-
    • 1-acetyl-5,5-dimethylpyrazolidin-3-one
    • 1-acetyl-5,5-dimethyl-3-pyrazolidinone
    • 49629-12-1
    • Inchi: 1S/C7H12N2O2/c1-5(10)9-7(2,3)4-6(11)8-9/h4H2,1-3H3,(H,8,11)
    • InChI Key: FFSIUCPUOGNPCN-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)N(C(C)=O)N1

Computed Properties

  • Exact Mass: 156.089877630g/mol
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 49.4Ų

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